![molecular formula C17H11ClFN5O B2776220 3-(4-Chlorophenyl)-6-[(4-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-one CAS No. 893913-84-3](/img/structure/B2776220.png)
3-(4-Chlorophenyl)-6-[(4-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “3-(4-Chlorophenyl)-6-[(4-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-one” is a complex organic molecule that contains several functional groups and rings. It has a triazolo[4,5-d]pyrimidin-7-one core, which is a fused ring system containing a triazole ring and a pyrimidone ring . This core is substituted at the 3-position with a 4-chlorophenyl group and at the 6-position with a 4-fluorophenylmethyl group .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a triazolo[4,5-d]pyrimidin-7-one core, with a 4-chlorophenyl group attached at the 3-position and a 4-fluorophenylmethyl group attached at the 6-position . The presence of these functional groups would likely influence the compound’s physical and chemical properties, as well as its potential biological activities.Scientific Research Applications
- Anticancer Potential : Researchers explore this compound’s ability to inhibit cancer cell growth. Its unique structure may interact with cellular pathways, making it a promising candidate for novel anticancer drugs .
- Kinase Inhibitors : The triazolopyrimidine scaffold is valuable for designing kinase inhibitors. Scientists investigate its potential against specific kinases involved in diseases like Alzheimer’s and diabetes .
- Neurological Disorders : The compound’s structure suggests neuroprotective properties. Studies examine its effects on neuronal health, synaptic plasticity, and neuroinflammation .
- Alzheimer’s Disease : Researchers investigate whether it can modulate amyloid-beta aggregation or tau protein phosphorylation, key factors in Alzheimer’s pathology .
- Antibacterial Activity : The compound’s aromatic rings and heterocyclic core may exhibit antibacterial effects. Investigations focus on its potential against drug-resistant bacteria .
- Anti-Inflammatory Properties : The triazolopyrimidine scaffold could interfere with inflammatory pathways. Scientists study its impact on cytokine production and immune cell activation .
- Organic Semiconductors : Researchers explore its use as a building block for organic electronic devices. Its electron-rich and planar structure make it suitable for thin-film transistors and solar cells .
- Enzyme Inhibitors : Investigations focus on its interaction with specific enzymes. The compound’s structure may allow it to bind to active sites, affecting enzyme function .
Medicinal Chemistry and Drug Development
Neuroscience and Neuroprotection
Antimicrobial Agents
Inflammation and Immune Response
Materials Science and Organic Electronics
Chemical Biology and Enzyme Inhibition
properties
IUPAC Name |
3-(4-chlorophenyl)-6-[(4-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11ClFN5O/c18-12-3-7-14(8-4-12)24-16-15(21-22-24)17(25)23(10-20-16)9-11-1-5-13(19)6-2-11/h1-8,10H,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRLILUKXVLFXOS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN2C=NC3=C(C2=O)N=NN3C4=CC=C(C=C4)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11ClFN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Chlorophenyl)-6-[(4-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.